Cas no 3508-78-9 (3-(prop-2-en-1-yl)pentane-2,4-dione)

3-(prop-2-en-1-yl)pentane-2,4-dione Properties

Names and Identifiers

• 2,4-Pentanedione,3-(2-propen-1-yl)-
• 3-prop-2-enylpentane-2,4-dione
• 2,4-Pentanedione, 3-allyl-
• 2-Allyl-1-mehtylbutandione-1,3
• 3-Allyl-2,4-pentanedione
• 3-Allylacetylacetone
• 3-(prop-2-en-1-yl)pentane-2,4-dione
• 3-ALLYLPENTANE-2,4-DIONE
• 3508-78-9
• MFCD02090061
• CS-0272294
• EN300-101468
• 2,4-Pentanedione, 3-(2-propenyl)-
• SCHEMBL1973010
• [3-(1-METHYLETHYL)-1H-INDAZOL-4-YL]BORONICACID
• AKOS005198988
• DTXSID00188579
• 3-Allyl-pentane-2,4-dione
• +Expand

• InChIKey： QBQVCCUJHAORJO-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12O2/c1-4-5-8(6(2)9)7(3)10/h4,8H,1,5H2,2-3H3
• SMILES： C=CCC(C(=O)C)C(=O)C

Computed Properties

• Exact Mass: 140.08376
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 140.083729621g/mol
• Heavy Atom Count: 10
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14
• Refractive Index: 1.4698 (estimate)
• Boiling Point: 199°C (estimate)
• Density: 0.9740